3-chloro-N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)benzamide

• IUPAC Name: 3-chloro-N-(9,10-dioxoanthracen-2-yl)benzamide
• InChI: InChI=1S/C21H12ClNO3/c22-13-5-3-4-12(10-13)21(26)23-14-8-9-17-18(11-14)20(25)16-7-2-1-6-15(16)19(17)24/h1-11H,(H,23,26)
• InChI Key: MEIJVJHJWKJYQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H12ClNO3
• Molecular Weight: 361.8 g/mol

Description

3-chloro-N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CDDO-Im and belongs to the class of synthetic triterpenoids. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antioxidant properties.

Scientific Research Applications

3-chloro-N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)benzamide has been extensively studied for its potential applications in various fields of research. One of the major areas of interest is its anti-cancer activity. Studies have shown that this compound exhibits potent anti-cancer effects against various types of cancer cells, including breast, prostate, lung, and pancreatic cancer cells. It has been found to induce apoptosis, inhibit cell proliferation, and suppress tumor growth.
Another area of research is its anti-inflammatory activity. 3-chloro-N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)benzamide has been found to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Mechanism of Action

The mechanism of action of 3-chloro-N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)benzamide is not fully understood. However, studies have suggested that it works by activating the Nrf2/ARE pathway, which is a key regulator of cellular defense against oxidative stress and inflammation. This leads to the upregulation of antioxidant and anti-inflammatory genes, which in turn leads to the suppression of oxidative stress and inflammation.
Biochemical and Physiological Effects:
3-chloro-N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)benzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and suppress tumor growth. It also exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, it has been found to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-chloro-N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)benzamide in lab experiments is its potent anti-cancer and anti-inflammatory effects. This makes it a potential candidate for the development of new drugs for the treatment of cancer and inflammatory diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-chloro-N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)benzamide. One of the areas of interest is the development of new drugs based on this compound for the treatment of cancer and inflammatory diseases. Another area of research is the elucidation of the mechanism of action of this compound and the identification of its molecular targets. Furthermore, the development of new synthetic methods for the preparation of this compound and its derivatives can also be an interesting area of research.